Ethyl 2,5-dimethyl-1-phenyl-1H-imidazole-4-carboxylate

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: ethyl 2,5-dimethyl-1-phenylimidazole-4-carboxylate
• InChI: InChI=1S/C14H16N2O2/c1-4-18-14(17)13-10(2)16(11(3)15-13)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
• InChI Key: ZWNLWHGHXDQHDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=N1)C)C2=CC=CC=C2)C

Description

Ethyl 2,5-dimethyl-1-phenyl-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-acetamido-3-oxobutanoate (compound 10, 5.0 g, 26.7 mmol), aniline (compound 11a, 7.3 mL, 80.1 mmol) in butyronitrile (10 mL) was added trifluoroacetic acid (6.2 mL, 80.1 mmol) at room temperature. The reaction mixture was irradiated in a microwave reactor (Biotage Initiator™) for 40 minutes at 140° C. The mixture was concentrated under reduced pressure. The residue was diluted with CH2Cl2, and washed with aqueous K2CO3. The organic layer was dried over anhydrous MgSO4, filtered, and concentrated in vacuo. The crude product was purified by flash column chromatography (Biotage SP1™ FLASH Purification System was used for normal phase column chromatography with tetrahydrofuran and hexane) to provide the title compound (4.97 g, 76%) as a yellow solid.